N-(2,4-dichlorobenzyl)-2-phenylacetamide

• IUPAC Name: N-[(2,4-dichlorophenyl)methyl]-2-phenylacetamide
• InChI: InChI=1S/C15H13Cl2NO/c16-13-7-6-12(14(17)9-13)10-18-15(19)8-11-4-2-1-3-5-11/h1-7,9H,8,10H2,(H,18,19)
• InChI Key: YNGICSDFARUWAF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)NCC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C15H13Cl2NO
• Molecular Weight: 294.2 g/mol

Description

N-(2,4-dichlorobenzyl)-2-phenylacetamide, commonly known as dichlorobenzylamide (DCBA), is a synthetic compound that has been widely used in scientific research for its unique biochemical and physiological properties. DCBA is a white crystalline solid that is soluble in organic solvents and has a melting point of 119-121°C.

Mechanism of Action

N-(2,4-dichlorobenzyl)-2-phenylacetamide acts as a competitive inhibitor of amidase, which inhibits the hydrolysis of N-(2,4-dichlorobenzyl)-2-phenylacetamide and other related compounds. This inhibition leads to the accumulation of N-(2,4-dichlorobenzyl)-2-phenylacetamide and other substrates, which can be measured through various analytical techniques, such as HPLC and UV spectroscopy. The mechanism of action of N-(2,4-dichlorobenzyl)-2-phenylacetamide has been extensively studied to understand the kinetics and thermodynamics of enzyme inhibition and to develop new inhibitors for various enzymes.
Biochemical and Physiological Effects
N-(2,4-dichlorobenzyl)-2-phenylacetamide has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that N-(2,4-dichlorobenzyl)-2-phenylacetamide inhibits the growth of various bacterial and fungal strains, including Staphylococcus aureus and Candida albicans. In vivo studies have shown that N-(2,4-dichlorobenzyl)-2-phenylacetamide has anti-inflammatory and analgesic effects, which make it a potential candidate for the development of new drugs for various inflammatory and pain-related conditions.

Advantages and Limitations for Lab Experiments

N-(2,4-dichlorobenzyl)-2-phenylacetamide has several advantages for lab experiments, including its stability, solubility, and ease of synthesis. N-(2,4-dichlorobenzyl)-2-phenylacetamide is also a relatively inexpensive compound, which makes it an attractive option for researchers with limited budgets. However, N-(2,4-dichlorobenzyl)-2-phenylacetamide also has some limitations, such as its toxicity and potential side effects, which require careful handling and monitoring.

Future Directions

There are several future directions for the use of N-(2,4-dichlorobenzyl)-2-phenylacetamide in scientific research. One potential direction is the development of new inhibitors for various enzymes, such as amidase and related enzymes. Another potential direction is the development of new drugs for various inflammatory and pain-related conditions, based on the anti-inflammatory and analgesic effects of N-(2,4-dichlorobenzyl)-2-phenylacetamide. Additionally, N-(2,4-dichlorobenzyl)-2-phenylacetamide can be used as a substrate for the development of new analytical techniques and assays for the detection and quantification of various compounds and substances.

Synthesis Methods

N-(2,4-dichlorobenzyl)-2-phenylacetamide can be synthesized through a multi-step process involving the reaction of 2,4-dichlorobenzyl chloride with sodium acetate, followed by the reaction of the resulting intermediate with phenylacetic acid. The final product is purified through recrystallization and characterized through various analytical techniques, such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

N-(2,4-dichlorobenzyl)-2-phenylacetamide has been extensively used in scientific research as a tool to study the biochemical and physiological effects of various compounds and substances. N-(2,4-dichlorobenzyl)-2-phenylacetamide is commonly used as a substrate for the enzyme amidase, which catalyzes the hydrolysis of N-(2,4-dichlorobenzyl)-2-phenylacetamide to produce 2,4-dichlorobenzoic acid and phenylacetic acid. This reaction is widely used to study the kinetics and mechanism of action of amidase and other related enzymes.